Cas no 86520-34-5 (4'-Chloro-2'-(trifluoromethyl)acetophenone)

• Product Name: 4'-Chloro-2'-(trifluoromethyl)acetophenone
• CAS No: 86520-34-5
• MF: C₉H₆ClF₃O
• MW: 222.591552257538
• MDL: MFCD13194258
• CID: 4657769
• PubChem ID: 19702309
• Update Time: 2024-10-26

4'-Chloro-2'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-2-(trifluoromethyl)phenyl)ethanone
• 1-(4-Chloro-2-trifluoromethylphenyl)ethanone
• 4'-Chloro-2'-(trifluoromethyl)acetophenone
• 1-[4-chloro-2-(trifluoromethyl)phenyl]ethanone
• 1-(4-Chloro-2-trifluoromethyl-phenyl)-ethanone
• 1-[4-Chloro-2-(trifluoromethyl)phenyl]ethan-1-one
• IHLRCUCLAZYKCT-UHFFFAOYSA-N
• CS-0186253
• SCHEMBL7779187
• 86520-34-5
• EN300-1937281

• MDL： MFCD13194258
• Inchi： 1S/C9H6ClF3O/c1-5(14)7-3-2-6(10)4-8(7)9(11,12)13/h2-4H,1H3
• InChI Key： IHLRCUCLAZYKCT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(C)=O)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 222.0059270g/mol
• Monoisotopic Mass: 222.0059270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones